N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide

• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[4-[2-(3-hydroxy-5-methyl-2-oxo-1H-indol-3-yl)acetyl]phenyl]methanesulfonamide
• InChI: InChI=1S/C18H18N2O5S/c1-11-3-8-15-14(9-11)18(23,17(22)19-15)10-16(21)12-4-6-13(7-5-12)20-26(2,24)25/h3-9,20,23H,10H2,1-2H3,(H,19,22)
• InChI Key: YQSPFNYWEAEIPU-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=CC=C(C=C3)NS(=O)(=O)C)O

Description

N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. In

Scientific Research Applications

N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been shown to have anti-tumor effects by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. Furthermore, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been found to have anti-angiogenic effects by inhibiting the formation of new blood vessels in tumors.

Mechanism of Action

The mechanism of action of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A involves the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a critical role in the regulation of immune responses, inflammation, and cell survival. N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A inhibits the activation of NF-κB by preventing its translocation from the cytoplasm to the nucleus, thereby blocking the expression of pro-inflammatory cytokines and other NF-κB target genes.
Biochemical and Physiological Effects
N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. In addition, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Furthermore, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been found to inhibit the formation of new blood vessels in tumors, which is a critical step in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has several advantages as a research tool. It is a potent inhibitor of NF-κB signaling pathway, which makes it a valuable tool for studying the role of NF-κB in various biological processes. In addition, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic effects, which make it a promising candidate for the development of new therapeutics. However, there are also some limitations associated with the use of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A. It has been found to be cytotoxic at high concentrations, which may limit its use in certain experiments. Furthermore, the exact mechanism of action of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for research on N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A. One area of research is the development of new therapeutics based on the anti-inflammatory, anti-tumor, and anti-angiogenic effects of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A. Another area of research is the elucidation of the exact mechanism of action of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A, which may lead to the discovery of new targets for drug development. Furthermore, there is a need for further studies to determine the safety and efficacy of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A in animal models and humans. Overall, N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A has great potential as a research tool and a therapeutic agent, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A involves the condensation of 3-hydroxy-5-methyl-2-oxoindoline-1-carboxylic acid with 4-aminobenzophenone, followed by the reaction with methanesulfonyl chloride. The final product is obtained after purification through recrystallization. This synthesis method has been optimized to achieve high yields and purity of N-{4-[2-(3-hydroxy-5-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide A.